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Compound of Interest

Compound Name: Heptane-d16

Cat. No.: B166354

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of
Heptane-d16 (Perdeuteroheptane), a deuterated isotopologue of heptane. The precise
determination of these fundamental physical properties is critical for its application in various
research and development fields, including as an internal standard in mass spectrometry, a
solvent in NMR spectroscopy, and in studies of reaction mechanisms and molecular dynamics.

Physicochemical Data of Heptane-d16

The boiling and melting points of a substance are key indicators of its physical state under
varying temperatures and are crucial for handling, storage, and application in experimental

setups.
Property Value
Boiling Point 98 °C (lit.)[1][2][3]
Melting Point -91 °C (lit.)[1][2]

Experimental Protocols

The referenced boiling and melting points for Heptane-d16 are based on established literature
values, which are typically determined using standardized methodologies. Below are detailed
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descriptions of the general experimental protocols for determining these properties for organic
compounds.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and reliable method for this determination is
distillation, as outlined in standards like ASTM D86.

Protocol: Simple Distillation Method

o Apparatus Setup: A distillation apparatus is assembled, which includes a distillation flask, a
condenser, a receiving vessel, and a calibrated thermometer or temperature probe. The
thermometer bulb is positioned to ensure it is just below the side arm of the distillation flask
to accurately measure the temperature of the vapor.

o Sample Preparation: A measured volume of the liquid sample (Heptane-d16) is placed into
the distillation flask, along with boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises and enters the
condenser.

o Condensation and Collection: The vapor is cooled by the condenser, reverts to a liquid state,
and is collected in the receiving vessel.

o Temperature Reading: The temperature is recorded when the first drop of distillate is
collected (initial boiling point) and is monitored throughout the distillation. For a pure
substance, the temperature should remain constant. The final boiling point is the temperature
at which the last of the liquid evaporates.

Determination of Melting Point

The melting point is the temperature at which a solid transitions into a liquid. The capillary tube
method is a widely used and straightforward technique for determining the melting point of a
crystalline solid, as described in ASTM E324.

Protocol: Capillary Tube Method
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e Sample Preparation: A small amount of the solid sample is finely powdered and packed into
a capillary tube to a height of about 2-3 mm.

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block or bath and a calibrated thermometer or digital temperature sensor.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting point.

e Observation and Recording: For an accurate measurement, the heating rate is slowed to
about 1-2 °C per minute as the temperature approaches the expected melting point. The
temperature at which the first droplet of liquid appears is recorded as the initial melting point,
and the temperature at which the entire sample becomes liquid is the final melting point. This
range provides an indication of the substance's purity.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of a
substance's boiling point using the simple distillation method.
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Workflow for Boiling Point Determination
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b166354+#boiling-and-melting-point-of-heptane-d16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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